Hexasodium tetraphosphate

Specification

• CAS No.: 14986-84-6
• Molecular Formula: Na6O13P4
• Molecular Weight: 469.83 g/mol
• IUPAC Name: hexasodium;[oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl] phosphate
• Standard InChI: InChI=1S/6Na.H6O13P4/c;;;;;;1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h;;;;;;(H,7,8)(H,9,10)(H2,1,2,3)(H2,4,5,6)/q6*+1;/p-6
• Standard InChI Key: TVHALOSDPLTTSR-UHFFFAOYSA-H
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Introduction

Parameter	Value
Molecular Formula	Na₆P₄O₁₃
CAS Numbers	7727-67-5, 14986-84-6
European Community (EC) Number	239-073-0
Molecular Weight	469.83 g/mol
Exact Mass	469.7675537 g/mol
Synonyms	Quadrafos, Tetraphosphoric acid hexasodium salt, Sodium phosphate (Na₆P₄O₁₃)

The compound's structure features a tetraphosphate backbone with multiple oxygen atoms that enable its functionality as a chelating agent.

Physical Characteristics

Hexasodium tetraphosphate exists as a white crystalline solid that is highly soluble in water. Its physical properties contribute significantly to its industrial applications:

Property	Description
Appearance	White crystalline solid
Solubility	Highly soluble in water
Topological Polar Surface Area	234 Ų
Stability	Most stable at neutral pH (6-8)
Hydrogen Bond Acceptor Count	13
Hydrogen Bond Donor Count	0

This compound's high solubility and stability in neutral conditions make it particularly valuable in aqueous applications.

Synthesis and Preparation Methods

The synthesis of Hexasodium tetraphosphate involves several methods that can be employed depending on the required purity and scale of production.

Laboratory Synthesis

In laboratory settings, Hexasodium tetraphosphate is typically synthesized through controlled hydrolysis of sodium tetrametaphosphate. The process involves:

• Dissolving sodium tetrametaphosphate in hot water

• Adding sodium hydroxide to the solution

• Maintaining the solution over sulfuric acid in a vacuum desiccator

• Placing the mixture in an oven at approximately 40°C

• Controlling evaporation to ensure a specific volume remains after about 100 hours

• Diluting and precipitating with acetone to obtain the final compound

Industrial Production

Industrial production methods differ somewhat from laboratory synthesis:

• Heating monosodium orthophosphate to generate sodium acid pyrophosphate

• Further heating to produce Hexasodium tetraphosphate

• Rapid cooling to stabilize the compound and prevent decomposition

• Purification processes to achieve commercial-grade product

The optimal synthesis parameters typically involve controlled thermal condensation of sodium phosphates with a Na₂O/P₂O₅ molar ratio of approximately 1.3 for tetrapolyphosphate and annealing temperatures between 400–600°C.

Chemical Behavior and Reactions

Hexasodium tetraphosphate demonstrates distinctive chemical behavior that underlies its various applications.

Hydrolysis Reactions

One of the most significant reactions of Hexasodium tetraphosphate is hydrolysis. Research has shown that:

• The tetraphosphate anion hydrolyzes to triphosphate and orthophosphate, rather than pyrophosphate

• Terminal oxygen bonds in the tetraphosphate are preferentially attacked during hydrolysis, rather than central bonds

• The reaction follows first-order kinetics and is acid-catalyzed

• The hydrolysis is also base-catalyzed with a minimum solution pH of approximately 7.5

• The hydrolysis rate of tetraphosphate is greater than that of triphosphate at the investigated hydrogen ion concentrations

Temperature significantly affects the hydrolysis rate, with studies conducted at 65.5°C showing measurable decomposition within hours.

Complexation Reactions

Hexasodium tetraphosphate readily forms complexes with metal ions, which is the basis for many of its applications:

• It chelates metal ions such as calcium and magnesium

• This chelation prevents the formation of insoluble precipitates

• The process involves binding of metal ions to the phosphate groups

• This prevents scale or deposit formation in water treatment applications

• In medical contexts, it inhibits the formation of calcium-phosphate crystals, helping prevent vascular calcification

Analytical Methods for Characterization

Several analytical techniques are employed to characterize Hexasodium tetraphosphate and validate its purity.

Spectroscopic Methods

Technique	Application	Information Obtained
X-ray Diffraction (XRD)	Structural analysis	Crystallinity and phase identity
FT-IR Spectroscopy	Molecular analysis	P–O–P asymmetric stretching (~1200 cm⁻¹) and phosphate ring vibrations (~700 cm⁻¹)
³¹P NMR Spectroscopy	Structure determination	Chain-length distribution and cyclic vs. linear phosphate structures
X-ray Photoelectron Spectroscopy (XPS)	Surface composition	Phosphorus oxidation states and sodium coordination environments

These techniques provide complementary information about the compound's structure and purity.

Chromatographic Methods

Ion chromatography is particularly useful for quantifying residual orthophosphate or pyrophosphate impurities in prepared Hexasodium tetraphosphate samples. This method enables precise determination of the compound's purity and identification of potential contaminants.

Industrial and Scientific Applications

The unique properties of Hexasodium tetraphosphate make it valuable across multiple industries and scientific fields.

Food Industry Applications

In the food industry, Hexasodium tetraphosphate serves multiple functions:

• Acts as an emulsifier in products such as cheese powders, whipped toppings, and frozen desserts

• Modifies texture in processed meats and dairy products, improving mouthfeel and consistency

• Preserves fresh produce by retarding mold growth

• Studies have shown that immersing fresh cherries in a 10% phosphate solution containing Hexasodium tetraphosphate can retard mold spoilage during subsequent cold storage

• Similarly, it helps preserve fresh fish at refrigeration temperatures, extending storage life before processing

These applications are regulated in many countries, with the compound classified under the E number E452i in the European Union.

Water Treatment Applications

Hexasodium tetraphosphate offers significant benefits in water treatment:

• Functions as a sequestrant by binding metal ions, preventing them from interfering with water softening processes

• Acts as a water softener in formulations to reduce hardness in water systems

• Prevents scale formation in pipes and equipment

• Improves the efficiency of cleaning agents in hard water conditions

The effectiveness of Hexasodium tetraphosphate in water treatment stems from its strong chelating ability, which can bind calcium and magnesium ions that contribute to water hardness.

Ceramics and Clay Processing

In ceramic production, Hexasodium tetraphosphate serves as:

• A deflocculant that aids in the dispersion of clay particles

• An agent that ensures uniformity in ceramic materials

• A compound that breaks down clay to enhance soil texture assessments in agricultural applications

These properties make it particularly valuable in the manufacturing of high-quality ceramic products that require uniform composition.

Biological Activity and Toxicological Profile

Understanding the biological activity of Hexasodium tetraphosphate is essential for assessing its safety and potential applications in biological systems.

Interactions with Biological Systems

Research has revealed several interactions between Hexasodium tetraphosphate and biological systems:

• It can induce calcium influx in mouse oocytes, suggesting potential roles in reproductive biology and cellular signaling pathways

• The compound has been explored for potential use in drug delivery systems due to its compatibility with biological tissues

• Its effects on cellular processes are dose-dependent, with different concentrations producing varying physiological responses

These findings highlight the compound's potential in biomedical applications beyond its traditional industrial uses.

Environmental Implications

The environmental behavior of Hexasodium tetraphosphate warrants consideration, particularly in relation to its use in agricultural and industrial applications.

Soil and Aquatic Ecosystems

Studies have investigated Hexasodium tetraphosphate's environmental impact:

• It is used to study soil chemistry and assess salinity levels, providing insights into soil health and agricultural productivity

• Its impact on aquatic ecosystems has been researched, particularly concerning runoff pollution from agricultural practices

• Ecotoxicological research demonstrates that runoff containing this compound can lead to pollution in aquatic ecosystems, affecting the health of aquatic organisms by disrupting enzymatic functions

These findings emphasize the importance of proper management and disposal to minimize environmental consequences.

Research Advances and Future Directions

Recent scientific investigations continue to expand our understanding of Hexasodium tetraphosphate's properties and potential applications.

Emerging Applications

Research Area	Findings	Potential Applications
Biomedical Research	Induces calcium influx in mouse oocytes	Reproductive biology, cellular signaling
Drug Delivery Systems	Compatibility with biological tissues	Controlled release formulations
Soil Science	Enhances nutrient availability when incorporated into fertilizers	Improved agricultural yields
Oral Health	Acts as an anti-staining agent in toothpaste	Prevention of tartar buildup
Environmental Science	Helps assess soil salinity and health	Agricultural productivity improvements

These emerging applications demonstrate the continuing relevance of Hexasodium tetraphosphate in scientific research.

Advanced Analytical Methods

Recent advances in analytical techniques have improved our ability to characterize and study Hexasodium tetraphosphate:

• Isothermal titration calorimetry (ITC) under standardized buffer conditions provides quantitative binding constants for metal-tetraphosphate interactions

• Synchrotron X-ray absorption spectroscopy (XAS) enables detailed investigation of metal-phosphate coordination geometry

• In situ Raman spectroscopy during cyclic voltammetry can detect transient decomposition species

• Flow cytometry techniques help distinguish between apoptotic and necrotic cell death mechanisms induced at different concentrations

These methodological advances facilitate more precise characterization and understanding of the compound's behavior in various systems.

Comparison with Similar Phosphate Compounds

Hexasodium tetraphosphate possesses distinctive properties that differentiate it from related compounds.

Comparative Analysis

Compound	Formula	Key Differences	Relative Effectiveness
Sodium Hexametaphosphate	(NaPO₃)₆	Higher degree of polymerization than Hexasodium tetraphosphate	Less effective in certain water treatment applications
Tetrasodium Pyrophosphate	Na₄P₂O₇	Shorter chain length	Less effective in preventing mold spoilage in fresh produce
Pentasodium Triphosphate	Na₅P₃O₁₀	Different chain structure	Intermediate effectiveness between tetraphosphate and pyrophosphate in food preservation

This comparison demonstrates that Hexasodium tetraphosphate's specific molecular structure enables it to form particularly stable complexes with metal ions, making it more effective in certain applications such as water treatment and food preservation.